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Executive Summary & Mechanism of Action

Quaternary Ammonium Salts (QAS), particularly Aliquat 336 (methyltrioctylammonium
chloride), represent the industry standard for anion exchange solvent extraction.[1][2] Unlike

acidic extractants (e.g., D2EHPA) that rely on cation exchange, or neutral extractants (e.g.,
TBP) that rely on solvation, QAS function by extracting anionic metal complexes from the
agueous phase into the organic phase.

The Anion Exchange Mechanism

The core mechanism involves the exchange of the counter-anion (typically chloride or nitrate)
associated with the quaternary ammonium cation (

) for a metal-anionic complex (

).

Reaction Equation:
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This mechanism dictates the selectivity logic: QAS are highly selective for metals that readily
form anionic complexes (e.g.,

) while rejecting metals that remain cationic or neutral in the same media (e.g.,
).[1]
DOT Diagram: Anion Exchange Phase Transfer

Fig 1. Anion exchange mechanism for Co(ll) extraction using Aliquat 336.
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Comparative Analysis: QAS vs. Alternatives
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The choice of extractant is dictated by the feed solution chemistry (Chloride vs. Sulfate) and the
target metal's coordination chemistry.

Table 1: Performance Matrix of Extractant Classes

Quaternary

. Organophosphorus Solvating
Feature Ammonium Salts )
Acids Extractants
(QAS)
Representative ] D2EHPA, Cyanex
Aliquat 336, TOMAC TBP, TOPO
Reagent 272, PC-88A

Extraction Mechanism

Anion Exchange (lon
Pair)

Cation Exchange

Solvation (Adduct

Formation)

Primary Selectivity

Anionic complexes
(e.g., Coover Niin
HCI)

Charge density/pH
dependent (e.g., Zn

over Ni)

Neutral species (e.g.,
U, REESs)

Kinetics

Very Fast (<5 min

equilibrium)

Moderate (pH
dependent)

Fast

Stripping Difficulty

High (Strong bond;
often requires

complexing agents)

Low to Moderate (Acid
stripping)

Low (Water/Dilute
Acid)

Common (Requires

Third Phase . ) )
_ modifiers like Rare Occasional
Formation
Isodecanol)
) N High (Resistant to Moderate (Hydrolysis
Chemical Stability Moderate

oxidation)

possible)

Critical Insight: The Cobalt/Nickel Separation Case

e QAS (Chloride Route): In high chloride media (>4M HCI), Cobalt forms the tetrahedral anion

, while Nickel remains the octahedral cation

. Aliguat 336 extracts the Co-anion with extremely high selectivity (

).
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o D2EHPA (Sulfate Route): Separates based on pH.[1][3] Co extracts at a slightly lower pH
than Ni.[1][3][4] The separation factor is much lower (

), requiring many more mixer-settler stages.[1]

Experimental Protocol: Self-Validating Workflow

Objective: Selective extraction of Cobalt(ll) from a mixed Co/Ni chloride feed using Aliquat 336.

[1]

Reagents & Setup

o Extractant: 0.5 M Aliquat 336 in Kerosene (Exxsol D80).
e Modifier: 10% v/v Isodecanol (Critical to prevent third-phase formation).
e Feed Solution: 5 g/L Co(ll), 5 g/L Ni(ll) in 5 M HCI.

e Stripping Agent: 0.1 M HCI or Water.

Step-by-Step Methodology
Phase 1: Conditioning & Extraction

o Pre-equilibration: Contact the organic phase (QAS) with 5 M HCI (barren of metals) for 5
minutes. Reasoning: This converts any nitrate/bromide forms of Aliquat to the chloride form,
ensuring consistent exchange kinetics.

o Contact: Mix Organic (O) and Aqueous (A) phases at an O:Aratio of 1:1 in a separatory
funnel.

o Agitation: Shake vigorously for 5 minutes. (QAS kinetics are fast; >10 mins is unnecessary
and risks emulsification).[1]

o Separation: Allow phases to settle (approx. 2-5 mins).

o Validation Check: Interface must be sharp.[1] If cloudy (third phase), increase Isodecanol
concentration.[1]
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Phase 2: Scrubbing (Impurity Removal)

o Transfer: Move the loaded organic phase to a clean vessel.
e Scrub: Contact loaded organic with 5 M HCI (O:A = 5:1).

o Causality: High chloride concentration keeps Co in the organic phase, but physically
entrained Ni-bearing aqueous micro-droplets are washed out.[1]

Phase 3: Stripping (Metal Recovery)

 Strip Contact: Contact the scrubbed organic with pH 2.0 HCI or pure water (O:A = 1:1).[1]
o Mechanism:[1][5] Reducing chloride concentration shifts the equilibrium back.[1]

dissociates into cationic

, Which cannot be held by the QAS and reports to the aqueous phase.

e Analysis: Measure metal concentration in the strip liquor using ICP-OES.

DOT Diagram: Experimental Workflow
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Start: Mixed Feed

(Co2+, Ni2+ in 5M HCI) Fig 2. Solvent extraction circuit for Co/Ni separation using QAS.
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Performance Data & Case Studies
Case Study A: Cobalt/Nickel Separation Factors

Comparison of separation factors (

) under optimal conditions.

Separation Factor (
Extractant Medium Notes

)

Extremely high
. selectivity due to
Aliguat 336 5-8 M HCI > 2,000 o
coordination geometry

differences.[1]

Requires precise pH
D2EHPA Sulfate (pH 5.[1]0) ~14-20 control; often co-
extracts Ni.[1]

Excellent selectivity

but slower kinetics
Cyanex 272 Sulfate (pH 5.[1]0) ~ 3,000 - 7,000 _

and higher cost than

QAS.[1]

Case Study B: PGM Recovery (Pt, Pd)

QAS are exceptionally effective for Platinum Group Metals (PGMs) because these metals
readily form stable chloro-anions (

)-[1]

o Extraction Efficiency: >99.5% for Pt(IV) and Pd(ll) using Aliquat 336 in toluene.[1]
» Stripping Challenge: The ion pair is so stable that standard acid stripping fails.[1]

e Solution: Use Thiourea (0.5 M) in 0.1 M HCI or Perchloric acid.[1] Thiourea acts as a strong
ligand, displacing the PGM from the organic ammonium complex.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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